Cas no 1705978-11-5 (2-(adamantan-1-yl)-1-[4-(4-methoxybenzenesulfonyl)piperidin-1-yl]ethan-1-one)

• Product Name: 2-(adamantan-1-yl)-1-[4-(4-methoxybenzenesulfonyl)piperidin-1-yl]ethan-1-one
• CAS No: 1705978-11-5
• MF: C₂₄H₃₃NO₄S
• MW: 431.588125944138
• CID: 5905236
• PubChem ID: 90591846
• Update Time: 2025-10-30

2-(adamantan-1-yl)-1-[4-(4-methoxybenzenesulfonyl)piperidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(1-adamantyl)-1-[4-(4-methoxyphenyl)sulfonylpiperidin-1-yl]ethanone
• 2-(adamantan-1-yl)-1-[4-(4-methoxybenzenesulfonyl)piperidin-1-yl]ethan-1-one
• F6441-6582
• 1705978-11-5
• AKOS024884366
• 2-((3r,5r,7r)-adamantan-1-yl)-1-(4-((4-methoxyphenyl)sulfonyl)piperidin-1-yl)ethanone

• Inchi： 1S/C24H33NO4S/c1-29-20-2-4-21(5-3-20)30(27,28)22-6-8-25(9-7-22)16-23(26)24-13-17-10-18(14-24)12-19(11-17)15-24/h2-5,17-19,22H,6-16H2,1H3
• InChI Key： OABMSUDCMMBATG-UHFFFAOYSA-N
• SMILES： C(N1CCC(S(C2=CC=C(OC)C=C2)(=O)=O)CC1)C(=O)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 431.21302971g/mol
• Monoisotopic Mass: 431.21302971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 72.1Ų

Additional information on 2-(adamantan-1-yl)-1-[4-(4-methoxybenzenesulfonyl)piperidin-1-yl]ethan-1-one

Research Briefing on 2-(adamantan-1-yl)-1-[4-(4-methoxybenzenesulfonyl)piperidin-1-yl]ethan-1-one (CAS: 1705978-11-5)

The compound 2-(adamantan-1-yl)-1-[4-(4-methoxybenzenesulfonyl)piperidin-1-yl]ethan-1-one (CAS: 1705978-11-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical evaluations.

Recent studies have highlighted the role of this adamantane-derived sulfonylpiperidine compound as a promising scaffold for drug development. Its structural complexity, featuring both adamantane and methoxybenzenesulfonyl moieties, suggests potential interactions with biological targets such as G-protein-coupled receptors (GPCRs) and ion channels. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its binding affinities and conformational dynamics.

In vitro and in vivo studies have demonstrated that 2-(adamantan-1-yl)-1-[4-(4-methoxybenzenesulfonyl)piperidin-1-yl]ethan-1-one exhibits notable activity in modulating inflammatory pathways, particularly through the inhibition of NF-κB signaling. This has spurred interest in its application for treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary data suggest its potential as an antiviral agent, with studies exploring its efficacy against enveloped viruses.

The synthesis of this compound has been optimized to achieve higher yields and purity, with recent protocols emphasizing green chemistry principles to reduce environmental impact. Analytical techniques such as HPLC-MS and NMR spectroscopy have been critical in characterizing the compound and ensuring batch-to-batch consistency. These advancements are paving the way for scaled-up production and further clinical evaluation.

Despite these promising developments, challenges remain, including the need for comprehensive toxicology studies and formulation optimization to enhance bioavailability. Future research directions may include structure-activity relationship (SAR) studies to refine its pharmacological profile and explore derivatives with improved efficacy and safety. Collaborative efforts between academia and industry will be essential to translate these findings into viable therapeutic options.

In conclusion, 2-(adamantan-1-yl)-1-[4-(4-methoxybenzenesulfonyl)piperidin-1-yl]ethan-1-one represents a compelling candidate for further investigation in drug discovery. Its multifaceted biological activities and synthetic accessibility position it as a valuable tool for understanding disease mechanisms and developing novel treatments. Continued research will be crucial to unlock its full potential and address existing limitations.